1,3-Bis(2-pyrrolidino-4-phenyl-1,3-thiazol-5-yl)-2-oxo-cyclobutenylium-4-olate
1,3-Bis(2-pyrrolidino-4-phenyl-1,3-thiazol-5-yl)-2-oxo-cyclobutenylium-4-olate
Brand Name:
Vulcanchem
CAS No.:
153119-20-1
VCID:
VC0126468
InChI:
InChI=1S/C30H26N4O2S2/c35-25-21(27-23(19-11-3-1-4-12-19)31-29(37-27)33-15-7-8-16-33)26(36)22(25)28-24(20-13-5-2-6-14-20)32-30(38-28)34-17-9-10-18-34/h1-6,11-14H,7-10,15-18H2
SMILES:
C1CCN(C1)C2=NC(=C(S2)C3=C(C(=C4C(=NC(=[N+]5CCCC5)S4)C6=CC=CC=C6)C3=O)[O-])C7=CC=CC=C7
Molecular Formula:
C30H26N4O2S2
Molecular Weight:
538.684
1,3-Bis(2-pyrrolidino-4-phenyl-1,3-thiazol-5-yl)-2-oxo-cyclobutenylium-4-olate
CAS No.: 153119-20-1
Main Products
VCID: VC0126468
Molecular Formula: C30H26N4O2S2
Molecular Weight: 538.684
| CAS No. | 153119-20-1 |
|---|---|
| Product Name | 1,3-Bis(2-pyrrolidino-4-phenyl-1,3-thiazol-5-yl)-2-oxo-cyclobutenylium-4-olate |
| Molecular Formula | C30H26N4O2S2 |
| Molecular Weight | 538.684 |
| IUPAC Name | (4E)-3-oxo-4-(4-phenyl-2-pyrrolidin-1-ium-1-ylidene-1,3-thiazol-5-ylidene)-2-(4-phenyl-2-pyrrolidin-1-yl-1,3-thiazol-5-yl)cyclobuten-1-olate |
| Standard InChI | InChI=1S/C30H26N4O2S2/c35-25-21(27-23(19-11-3-1-4-12-19)31-29(37-27)33-15-7-8-16-33)26(36)22(25)28-24(20-13-5-2-6-14-20)32-30(38-28)34-17-9-10-18-34/h1-6,11-14H,7-10,15-18H2 |
| Standard InChIKey | NDECSBQDUWIARG-UHFFFAOYSA-N |
| SMILES | C1CCN(C1)C2=NC(=C(S2)C3=C(C(=C4C(=NC(=[N+]5CCCC5)S4)C6=CC=CC=C6)C3=O)[O-])C7=CC=CC=C7 |
| Synonyms | 1,3-Bis(2-pyrrolidino-4-phenyl-1,3-thiazol-5-yl)-2-oxo-cyclobutenylium-4-olate |
| PubChem Compound | 45356812 |
| Last Modified | Nov 11 2021 |
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